2-Amino-3-methoxybenzaldehyde
Overview
Description
2-Amino-3-methoxybenzaldehyde, also known as C8H9NO2, is a unique chemical provided to early discovery researchers . It has a molecular weight of 151.16 .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-methoxybenzaldehyde is represented by the SMILES string O=CC1=CC=CC(OC)=C1N . This indicates the presence of an aldehyde group (O=CC), a methoxy group (OC), and an amino group (N) on a benzene ring (C1=CC=CC=C1).Scientific Research Applications
Synthesis of Schiff-Base Ligands
2-Amino-3-methoxybenzaldehyde: is a key precursor in the synthesis of Schiff-base ligands. These ligands are formed by the condensation reaction between a carbonyl compound (like an aldehyde) and an amine. Schiff-base ligands are known for their versatile coordination chemistry with transition metals, leading to complexes with significant biological activities .
Antimicrobial Applications
The metal complexes derived from Schiff-base ligands synthesized using 2-Amino-3-methoxybenzaldehyde exhibit notable antimicrobial properties. These complexes have been studied for their potential use as antimicrobial agents against various bacterial and fungal pathogens .
Antioxidant Properties
Research has explored the antioxidant activities of macrocyclic Schiff-base ligands obtained from the condensation of 2-Amino-3-methoxybenzaldehyde . These studies are crucial for understanding the ligands’ ability to scavenge free radicals and their potential application in preventing oxidative stress-related diseases .
Catalytic Activity
Schiff-base complexes involving 2-Amino-3-methoxybenzaldehyde have been investigated for their catalytic activity. These complexes can catalyze various chemical reactions, which is valuable in industrial processes and synthetic organic chemistry .
Anticancer Chemotherapy
Schiff-base ligands and their metal complexes, synthesized using 2-Amino-3-methoxybenzaldehyde , are being researched for their anticancer properties. These compounds have shown promise in chemotherapy applications, targeting cancer cells while minimizing damage to healthy cells .
Material Chemistry
The unique electronic and steric properties of Schiff-base ligands derived from 2-Amino-3-methoxybenzaldehyde make them suitable for applications in material chemistry. They are used in the development of new materials with potential industrial applications .
Coordination Chemistry
The flexibility of Schiff-base ligands synthesized from 2-Amino-3-methoxybenzaldehyde allows for diverse coordination modes with metals. This flexibility is beneficial in creating complexes with specific properties for use in coordination chemistry .
Early Discovery Research
Sigma-Aldrich provides 2-Amino-3-methoxybenzaldehyde to early discovery researchers. It is part of a unique collection of chemicals used for the identification and synthesis of novel compounds in early-stage research .
Mechanism of Action
Target of Action
It is known that schiff bases, which can be synthesized from 2-amino-3-methoxybenzaldehyde, have been used in the development of metallodrugs with antimicrobial and anticancer applications .
Mode of Action
It’s known that schiff bases, derived from 2-amino-3-methoxybenzaldehyde, can chelate metals, which is a key aspect of their biological activity .
Biochemical Pathways
It’s known that redox-active benzaldehydes, which include 2-amino-3-methoxybenzaldehyde, can disrupt cellular antioxidation systems .
properties
IUPAC Name |
2-amino-3-methoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-11-7-4-2-3-6(5-10)8(7)9/h2-5H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDIYDPBHVKDDIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10553471 | |
Record name | 2-Amino-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10553471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methoxybenzaldehyde | |
CAS RN |
70127-96-7 | |
Record name | 2-Amino-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10553471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2-amino-3-methoxybenzaldehyde utilized in the synthesis of ruthenium complexes?
A1: 2-Amino-3-methoxybenzaldehyde serves as a crucial building block in synthesizing polydentate ligands that can bind to ruthenium. The process involves a series of reactions:
Q2: Does the structure of the synthesized ligand impact the properties of the resulting ruthenium complex?
A2: Yes, the structure of the ligand significantly influences the properties of the ruthenium complex. For instance, the presence of two electron-donating anionic ligands leads to the formation of a Ru(III) complex, confirmed by its paramagnetic behavior observed in NMR studies []. Furthermore, the electronic absorption and redox properties of the complexes are directly related to the anionic character of the 8-hydroxyquinoline moieties within the ligands []. This highlights the importance of ligand design in tuning the properties and potential applications of the resulting metal complexes.
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